Cas no 71565-97-4 (1H-1,2,4-Triazole, 3-(3,5-dimethoxyphenyl)-)

1H-1,2,4-Triazole, 3-(3,5-dimethoxyphenyl)- structure
71565-97-4 structure
Product Name:1H-1,2,4-Triazole, 3-(3,5-dimethoxyphenyl)-
CAS No:71565-97-4
MF:C10H11N3O2
MW:205.213241815567
CID:545376
PubChem ID:12569653
Update Time:2025-04-19

1H-1,2,4-Triazole, 3-(3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-(3,5-dimethoxyphenyl)-
    • 5-(3,5-dimethoxyphenyl)-1H-1,2,4-triazole
    • SCHEMBL971261
    • SY355279
    • 71565-97-4
    • SCHEMBL12130262
    • DTXSID00502897
    • Inchi: 1S/C10H11N3O2/c1-14-8-3-7(4-9(5-8)15-2)10-11-6-12-13-10/h3-6H,1-2H3,(H,11,12,13)
    • InChI Key: LZTQCPGCLPYWHA-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C2=NC=NN2)C=1)OC

Computed Properties

  • Exact Mass: 205.08523
  • Monoisotopic Mass: 205.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 60Ų

Experimental Properties

  • PSA: 60.03
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